Cas no 56267-47-1 (tert-Butyl 2-furylcarbamate)

• Product Name: tert-Butyl 2-furylcarbamate
• CAS No: 56267-47-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD02682023
• CID: 377505
• PubChem ID: 317628
• Update Time: 2025-11-01

tert-Butyl 2-furylcarbamate Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-furanamine
• C9H13NO3
• Carbamic acid,N-2-furanyl-, 1,1-dimethylethyl ester
• tert-Butyl 2-furylcarbamate
• tert-Butyl furan-2-ylcarbamate
• tert-butyl N-(2-furyl)carbamate
• tert-butyl N-(furan-2-yl)carbamate
• 2-tert-butoxycarbonylamino-furan
• furan-2-yl carbamic acid tert-butyl ester
• furan-2-yl-carbamic acid 2-tert-butyl ester
• Furan-3-yl-carbamicacidtert-butylester
• N-(furan-2-yl)carbamic acid tert-butyl ester
• Carbamic acid, 2-furanyl-, 1,1-dimethylethyl ester
• MFCD02682023
• NSC-250629
• SCHEMBL5124451
• tert-Butyl3-furancarbamate
• 56267-47-1
• Q-103270
• 2-FURANYLCARBAMIC ACID,1-DIMETHYLETHYL ESTER
• EN300-726363
• 2-(Boc-amino)furan
• QUPYDDORIVFDHP-UHFFFAOYSA-N
• AM20100388
• J-524835
• AKOS006228245
• Z1201621837
• DTXSID10312141
• PS-4236
• SY057497
• tert-Butyl N-(2-furyl)carbamate, AldrichCPR
• CS-0116344
• NSC250629
• BB 0248298
• FT-0640369
• Furan-2-yl-carbamic acid tert-butyl ester

• MDL： MFCD02682023
• Inchi： 1S/C9H13NO3/c1-9(2,3)13-8(11)10-7-5-4-6-12-7/h4-6H,1-3H3,(H,10,11)
• InChI Key： QUPYDDORIVFDHP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.136
• Melting Point: 98 °C
• Boiling Point: 205.3 ℃ at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.512
• PSA: 51.47000
• LogP: 2.69960

tert-Butyl 2-furylcarbamate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25-43-36
• Safety Instruction： 24/25-45-36/37-26
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R24/25
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on tert-Butyl 2-furylcarbamate

Introduction to Tert-Butyl 2-furylcarbamate (CAS No. 56267-47-1)

Tert-Butyl 2-furylcarbamate, a compound with the chemical formula C₉H₁₁O₂ and CAS number 56267-47-1, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of a tert-butyl group and a furyl moiety makes it an intriguing subject for further investigation, particularly in the development of novel agrochemicals and pharmaceutical agents.

The furylcarbamate functional group is particularly noteworthy, as it combines the stability of the carbamate moiety with the reactivity of the furyl ring. This combination has led to its exploration in synthetic chemistry, where it serves as a versatile intermediate in the preparation of more complex molecules. The tert-butyl group, on the other hand, enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its solubility in certain organic solvents.

In recent years, there has been a growing interest in furyl derivatives due to their potential biological activities. The furyl ring is known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor effects. This has prompted researchers to investigate furylcarbamates as potential lead compounds for drug discovery. For instance, studies have shown that compounds containing the furyl group can interact with biological targets in unique ways, leading to novel therapeutic strategies.

The synthesis of Tert-butyl 2-furylcarbamate involves a multi-step process that typically begins with the reaction of furfural or furylacetic acid with a carbamate source. The introduction of the tert-butyl group is usually achieved through an alkylation reaction, where a tert-butanol derivative is used as the alkylating agent. This process requires careful optimization to ensure high yield and purity, which are crucial for subsequent applications.

One of the most compelling aspects of Tert-butyl 2-furylcarbamate is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop new derivatives with enhanced biological activity. For example, modifications to the furyl ring or the carbamate group can lead to compounds with improved binding affinity to specific enzymes or receptors. Such modifications are essential for designing drugs that are both effective and selective.

The agrochemical industry has also shown interest in Tert-butyl 2-furylcarbamate due to its potential as a precursor for herbicides and pesticides. The combination of the furyl and carbamate groups provides a framework that can be modified to target specific biological pathways in plants or pests. This has led to several patents and ongoing research projects aimed at developing environmentally friendly agrochemicals derived from this compound.

In terms of analytical techniques, Tert-butyl 2-furylcarbamate can be characterized using various spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound, which are essential for quality control and further research.

The chemical stability of Tert-butyl 2-furylcarbamate is another area of interest. Studies have demonstrated that under appropriate conditions, this compound can remain stable for extended periods without significant degradation. However, exposure to extreme temperatures or acidic environments may lead to decomposition, necessitating careful storage and handling protocols.

In conclusion, Tert-butyl 2-furylcarbamate (CAS No. 56267-47-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.